Cas no 1863101-82-9 (3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile)
3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile
- EN300-1460990
- 1863101-82-9
- 1H-Pyrazole-4-carbonitrile, 1-(1-ethylpropyl)-3-methyl-
-
- Inchi: 1S/C10H15N3/c1-4-10(5-2)13-7-9(6-11)8(3)12-13/h7,10H,4-5H2,1-3H3
- InChI Key: JVPJOZSWMJFAEO-UHFFFAOYSA-N
- SMILES: N1(C=C(C#N)C(C)=N1)C(CC)CC
Computed Properties
- Exact Mass: 177.126597491g/mol
- Monoisotopic Mass: 177.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.01±0.1 g/cm3(Predicted)
- Boiling Point: 285.2±20.0 °C(Predicted)
- pka: -0.90±0.10(Predicted)
3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1460990-0.05g |
3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile |
1863101-82-9 | 0.05g |
$660.0 | 2023-05-26 | ||
| Enamine | EN300-1460990-0.1g |
3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile |
1863101-82-9 | 0.1g |
$691.0 | 2023-05-26 | ||
| Enamine | EN300-1460990-0.25g |
3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile |
1863101-82-9 | 0.25g |
$723.0 | 2023-05-26 | ||
| Enamine | EN300-1460990-0.5g |
3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile |
1863101-82-9 | 0.5g |
$754.0 | 2023-05-26 | ||
| Enamine | EN300-1460990-1.0g |
3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile |
1863101-82-9 | 1g |
$785.0 | 2023-05-26 | ||
| Enamine | EN300-1460990-2.5g |
3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile |
1863101-82-9 | 2.5g |
$1539.0 | 2023-05-26 | ||
| Enamine | EN300-1460990-5.0g |
3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile |
1863101-82-9 | 5g |
$2277.0 | 2023-05-26 | ||
| Enamine | EN300-1460990-10.0g |
3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile |
1863101-82-9 | 10g |
$3376.0 | 2023-05-26 | ||
| Enamine | EN300-1460990-50mg |
3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile |
1863101-82-9 | 50mg |
$707.0 | 2023-09-29 | ||
| Enamine | EN300-1460990-100mg |
3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile |
1863101-82-9 | 100mg |
$741.0 | 2023-09-29 |
3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile
Comprehensive Overview of 3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile (CAS No. 1863101-82-9)
3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile (CAS No. 1863101-82-9) is a specialized organic compound belonging to the pyrazole family, a class of heterocyclic compounds widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure combining a pyrazole ring with a cyano group and a branched alkyl chain, making it a subject of interest for researchers exploring novel synthetic pathways and functional materials.
The growing demand for nitrogen-containing heterocycles like 3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile is driven by their role as key intermediates in drug discovery. Recent trends highlight its potential in designing kinase inhibitors and anti-inflammatory agents, aligning with the pharmaceutical industry's focus on targeted therapies. Its CAS No. 1863101-82-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.
From a synthetic chemistry perspective, the compound's cyano-functionalized pyrazole core offers versatility for further derivatization. Researchers are investigating its use in click chemistry and metal-organic frameworks (MOFs), addressing contemporary interests in green chemistry and advanced materials. Its pentan-3-yl substituent also contributes to lipophilicity, a property critical in optimizing drug bioavailability—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.
In agrochemical research, 3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile is explored as a precursor for crop protection agents, particularly in developing herbicides with improved environmental profiles. This aligns with global discussions on sustainable agriculture and reduced ecological footprints. Analytical methods such as HPLC and LC-MS are commonly employed to characterize this compound, ensuring purity for high-value applications.
The compound's thermal stability and solubility profile make it a candidate for electronic materials, coinciding with rising interest in organic semiconductors. Its molecular weight (179.24 g/mol) and logP value are frequently queried in chemical databases, underscoring its physicochemical relevance. Regulatory-compliant synthesis routes for CAS 1863101-82-9 are also a focus, reflecting industry priorities for scalable and safe production.
In conclusion, 3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbonitrile exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—position it as a compound of enduring scientific and industrial significance.
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